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Compound of Interest

Compound Name: Prosulfuron-d3

Cat. No.: B15598375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability and analytical application of the Prosulfuron-d3 analytical standard. Prosulfuron-
d3 serves as an essential internal standard for the accurate quantification of the herbicide

Prosulfuron in various matrices, mitigating matrix effects and improving the reliability of

analytical results. This document outlines commercially available sources, provides illustrative

quantitative data based on typical certificates of analysis, and details an experimental protocol

for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Commercial Suppliers of Prosulfuron-d3
Several reputable suppliers specialize in the provision of high-purity analytical standards,

including the deuterated form of Prosulfuron. The following table summarizes the offerings from

key commercial vendors. Researchers are advised to request the most current certificate of

analysis from the supplier for precise, lot-specific data.
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Supplier
Product
Name

Catalog
Number

Form
Standard
Quantity

ISO
Accreditatio
n

LGC

Standards

Prosulfuron-

d3

TRC-

P838690
Neat 100 mg ISO 9001

HPC

Standards

D3-

Prosulfuron
689956 Neat 1X5MG ISO 17034

Quantitative Data Summary
The following tables present illustrative quantitative data for a typical Prosulfuron-d3 analytical

standard, based on sample Certificates of Analysis from leading suppliers. This data is

essential for accurate preparation of stock solutions and for ensuring the quality of analytical

measurements.

Table 1: Identity and Purity

Parameter Illustrative Value Method

Chemical Name

N-((4-(methoxy-d3)-6-methyl-

1,3,5-triazin-2-yl)carbamoyl)-2-

(3,3,3-

trifluoropropyl)benzenesulfona

mide

-

Molecular Formula C₁₅H₁₃D₃F₃N₅O₄S -

Molecular Weight 422.4 g/mol -

Chemical Purity (Assay) ≥98.0% HPLC

Isotopic Purity ≥99.0 atom % D Mass Spectrometry

Identity Confirmed ¹H-NMR, Mass Spectrometry

Table 2: Certified Concentration (for solutions)
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Parameter Illustrative Value Uncertainty

Concentration 100 µg/mL ± 2 µg/mL

Solvent Acetonitrile -

Table 3: Physical and Storage Information

Parameter Recommendation

Appearance White to off-white solid

Storage Condition Ambient

Shipping Condition Ambient

Stability Stable under recommended storage conditions

Experimental Protocol: Quantification of
Prosulfuron using Prosulfuron-d3 Internal Standard
by LC-MS/MS
This protocol outlines a general procedure for the analysis of Prosulfuron in a given matrix,

using Prosulfuron-d3 as an internal standard to ensure accuracy.

Preparation of Stock Solutions
Prosulfuron-d3 Internal Standard (IS) Stock Solution (100 µg/mL):

Accurately weigh approximately 1 mg of neat Prosulfuron-d3 analytical standard.

Dissolve in an appropriate volume of acetonitrile to achieve a final concentration of 100

µg/mL.

Store the stock solution in an amber vial at 2-8°C.

Prosulfuron Stock Solution (100 µg/mL):
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Prepare a stock solution of the non-deuterated Prosulfuron analytical standard in

acetonitrile at a concentration of 100 µg/mL.

Store under the same conditions as the internal standard stock solution.

Preparation of Calibration Standards and Quality
Control Samples

Working Standard Solutions: Prepare a series of working standard solutions of Prosulfuron

by serial dilution of the stock solution with a suitable solvent (e.g., acetonitrile/water).

Calibration Curve: Create a set of calibration standards by spiking a known amount of the

Prosulfuron working solutions into a blank matrix extract. A typical calibration curve might

range from 0.5 to 100 ng/mL.

Internal Standard Spiking: To each calibration standard and sample, add a constant

concentration of the Prosulfuron-d3 internal standard working solution (e.g., 10 ng/mL).

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high

concentrations in the same manner as the calibration standards to assess the accuracy and

precision of the method.

Sample Preparation (Illustrative QuEChERS Method)
Extraction:

1. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

2. Add 10 mL of water and vortex for 30 seconds.

3. Add 10 mL of acetonitrile and vortex for 1 minute.

4. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate

dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

5. Shake vigorously for 1 minute and centrifuge at ≥3000 x g for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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1. Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable

sorbent mixture (e.g., PSA and MgSO₄).

2. Vortex for 30 seconds and centrifuge at ≥3000 x g for 5 minutes.

Final Extract Preparation:

1. Take an aliquot of the cleaned extract.

2. Spike with the Prosulfuron-d3 internal standard.

3. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC) Conditions:

Column: A C18 reversed-phase column is typically suitable.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%

formic acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Mass Spectrometry (MS/MS) Conditions:

Ionization: Electrospray Ionization (ESI), typically in positive mode.

Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Monitor at least two transitions for both Prosulfuron and Prosulfuron-d3
for quantification and confirmation. The precursor ion will be the protonated molecule

[M+H]⁺.

Data Analysis
Integrate the peak areas for the MRM transitions of both Prosulfuron and Prosulfuron-d3.
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Calculate the response ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the response ratio against the concentration of the

calibration standards.

Determine the concentration of Prosulfuron in the samples by interpolating their response

ratios from the calibration curve.

Visualizations
The following diagrams illustrate the key workflows in utilizing the Prosulfuron-d3 analytical

standard.
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Caption: Experimental Workflow for Prosulfuron Analysis.
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Caption: Role of Prosulfuron-d3 in Accurate Quantification.

To cite this document: BenchChem. [Prosulfuron-d3 Analytical Standard: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598375#commercial-suppliers-of-prosulfuron-d3-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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